Cas no 1806758-43-9 (2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806758-43-9
• MF: C₁₀H₉F₅N₂O₃
• MW: 300.182080030441
• CID: 4842900
• Update Time: 2025-07-23

2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C10H9F5N2O3/c11-9(12)5-1-7(20-10(13,14)15)17-6(3-16)4(5)2-8(18)19/h1,9H,2-3,16H2,(H,18,19)
• InChI Key： RKLROCAZZKDKEF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CN)C=1CC(=O)O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: -0.9
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid

Introduction to 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic Acid (CAS No. 1806758-43-9)

2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1806758-43-9, belongs to the pyridine derivatives family, a class of molecules known for their diverse biological activities and industrial applications. The structural features of this compound, particularly its aminomethyl, difluoromethyl, and trifluoromethoxy substituents, endow it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic site, facilitating further functionalization through reactions such as amide bond formation, which is crucial in peptide synthesis and drug development. The presence of the difluoromethyl group at the 4-position enhances the metabolic stability of the molecule, a desirable trait in pharmaceuticals where resistance to enzymatic degradation is often required. Additionally, the trifluoromethoxy group at the 6-position contributes to lipophilicity and electronic modulation, influencing both the compound's solubility and its interaction with biological targets.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic half-life. The combination of these fluorinated groups in 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid makes it an intriguing scaffold for designing novel therapeutic agents. For instance, fluorinated pyridines have been explored in the development of kinase inhibitors, antiviral drugs, and anti-inflammatory agents, where their electronic and steric properties play a critical role in binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have leveraged similar structural motifs to develop molecules with enhanced binding to protein targets. The aminomethyl group can be further functionalized to create peptidomimetics or to link different pharmacophoric units, while the electron-withdrawing effects of the difluoromethyl and trifluoromethoxy groups can fine-tune the electronic landscape of the molecule, improving its interaction with biological receptors. This flexibility has led to several high-throughput screening campaigns aimed at identifying new lead compounds for various therapeutic indications.

The agrochemical industry has also benefited from fluorinated pyridines, where they are used to develop more effective pesticides and herbicides. The structural robustness provided by fluorine atoms helps these compounds resist degradation under environmental stressors, ensuring prolonged activity in field applications. For example, derivatives of this compound have shown promise as intermediates in synthesizing novel fungicides that target specific enzymatic pathways in fungi without harming beneficial crops.

From a synthetic chemistry perspective, 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid serves as a versatile building block for constructing more complex molecules. Its reactive sites allow for diverse transformations, including nucleophilic substitutions, metal-catalyzed cross-coupling reactions, and oxidation processes. These synthetic pathways are essential for producing analogues with tailored properties for drug development or agrochemical applications. The compound's stability under various reaction conditions makes it an ideal candidate for multi-step syntheses where harsh reagents or extreme conditions are required.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have been conducted to predict how modifications at specific positions—such as replacing the aminomethyl group with other functional groups—would affect binding affinity and selectivity. These virtual screening approaches have accelerated the discovery process by allowing researchers to prioritize promising candidates before conducting expensive wet-lab experiments. Such computational strategies are particularly valuable when dealing with complex molecular systems like fluorinated pyridines.

The biocidal properties of compounds containing fluorinated pyridines have also been explored beyond traditional pharmaceuticals. Researchers have investigated their efficacy against resistant bacterial strains by studying how these molecules disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The structural features of 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid, particularly its ability to mimic natural biomolecules through its aminomethyl functionality, make it a promising candidate for developing novel antibiotics or antiseptics.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806758-43-9) represents a significant advancement in synthetic and medicinal chemistry due to its unique structural features and versatile reactivity. Its potential applications span across multiple industries, from pharmaceuticals to agrochemicals, making it a cornerstone molecule for future research endeavors. As our understanding of fluorinated compounds continues to grow, so too will their role in developing innovative solutions to global challenges in health and agriculture.